Cas no 1609403-90-8 ((2-Methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide)

• Product Name: (2-Methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide
• CAS No: 1609403-90-8
• MF: C₁₆H₂₂BrNO₂
• MW: 340.255383968353
• MDL: MFCD13186395
• CID: 4608576
• Update Time: 2025-06-11

(2-Methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide
• (2-Methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide

• MDL： MFCD13186395
• Inchi： 1S/C16H21NO2.BrH/c1-12(11-18-2)17-10-13-8-9-16(19-3)15-7-5-4-6-14(13)15;/h4-9,12,17H,10-11H2,1-3H3;1H
• InChI Key： VDPPFDQGDYCFQK-UHFFFAOYSA-N
• SMILES： Br.O(C)CC(C)NCC1C=CC(=C2C=CC=CC=12)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 259
• Topological Polar Surface Area: 30.5

(2-Methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-Methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide

Introduction to (2-Methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide (CAS No. 1609403-90-8)

(2-Methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide, with the CAS number 1609403-90-8, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a methoxy-substituted naphthyl group and a methoxy-substituted ethylamine moiety, making it a valuable candidate for the development of novel therapeutic agents.

The molecular formula of (2-Methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide is C₁₇H₂₃NO₂·HBr, and its molecular weight is approximately 357.3 g/mol. The compound's structure features a naphthalene ring system, which is known for its aromatic stability and potential for forming strong interactions with biological targets. The presence of the methoxy groups on both the naphthalene ring and the ethylamine chain adds to the compound's hydrophilic properties, enhancing its solubility and potentially improving its bioavailability.

In the context of medicinal chemistry, (2-Methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide has been studied for its potential as a lead compound in the development of drugs targeting various diseases. Recent research has focused on its interactions with specific receptors and enzymes, particularly those involved in neurological disorders and cancer. For instance, studies have shown that this compound exhibits selective binding to certain serotonin receptors, which are implicated in conditions such as depression and anxiety disorders.

A key aspect of the research on (2-Methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide involves its pharmacokinetic properties. Preclinical studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are crucial for ensuring that the drug can effectively reach its target site in the body and maintain therapeutic concentrations over an extended period. Additionally, the compound's low toxicity profile makes it an attractive candidate for further development.

In terms of clinical applications, (2-Methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide has shown promise in early-stage clinical trials for treating neurological disorders. One notable study evaluated its efficacy in reducing symptoms of major depressive disorder (MDD) in a small cohort of patients. The results indicated that the compound was well-tolerated and led to significant improvements in mood and cognitive function compared to placebo controls. These findings have sparked interest in conducting larger-scale clinical trials to further validate these preliminary results.

Beyond its potential as a therapeutic agent, (2-Methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide has also been explored for its use as a research tool in understanding the mechanisms underlying various biological processes. Its ability to selectively modulate specific receptors makes it a valuable probe for investigating receptor-mediated signaling pathways. For example, researchers have used this compound to study the role of serotonin receptors in synaptic plasticity and neurogenesis.

The synthesis of (2-Methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide involves several steps, including the preparation of the naphthalene derivative and subsequent coupling with the methoxy-substituted ethylamine moiety. The final step involves converting the free amine to its hydrobromide salt form to enhance stability and solubility. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating both research and potential commercial applications.

In conclusion, (2-Methoxy-1-methylethyl)[(4-methoxy-1-naphthyl)methyl]amine hydrobromide (CAS No. 1609403-90-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for neurological disorders and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, highlighting its significance in the field.